Ethyl 3-bromofuro[3,2-b]pyridine-5-carboxylate

• Molecular Formula: C10H8BrNO3
• Molecular Weight: 270.08 g/mol
• IUPAC Name: ethyl 3-bromofuro[3,2-b]pyridine-5-carboxylate
• InChI: InChI=1S/C10H8BrNO3/c1-2-14-10(13)7-3-4-8-9(12-7)6(11)5-15-8/h3-5H,2H2,1H3
• InChI Key: QUKCUMNYZXSFIJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NC2=C(C=C1)OC=C2Br

Description

Ethyl 3-bromofuro[3,2-b]pyridine-5-carboxylate is a useful research compound. Its molecular formula is C10H8BrNO3 and its molecular weight is 270.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethyl furo[3,2-b]pyridine-5-carboxylate (0.30 g, 1.57 mmol) in dichloromethane (5 mL) was added dropwise bromine (7.82 mL, 157 mmol) at room temperature, and the resulting mixture was stirred for 3.5 hr. The reaction mixture was concentrated under reduced pressure, and the residue was dissolved in tetrahydrofuran (5 mL). To this solution was added dropwise a 1 M potassium hydroxide ethanol solution (10 mL) at 0° C., and the resulting mixture was stirred at room temperature for 5 min. The reaction mixture was diluted with ethyl acetate, washed with water and saturated brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (hexane/ethyl acetate=17/3-1/1) to give the title compound (0.15 g, yield 36%) as colorless crystals.